Cas no 5244-84-8 (1-cyclobutyl-1-phenylmethanamine)

• Product Name: 1-cyclobutyl-1-phenylmethanamine
• CAS No: 5244-84-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD09805333
• CID: 860091
• Update Time: 2026-04-29

1-cyclobutyl-1-phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• cyclobutyl(phenyl)methanamine
• 1-cyclobutyl-1-phenylmethanamine

• MDL： MFCD09805333
• Inchi： InChI=1S/C11H15N/c12-11(10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,12H2
• InChI Key： YVAXXHNMTBNQFD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C2CCC2)N

Computed Properties

• Exact Mass: 161.12055
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 255.1±9.0 ºC (760 Torr),
• Flash Point: 107.0±9.3 ºC,
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 26.02

Additional information on 1-cyclobutyl-1-phenylmethanamine

Introduction to 1-Cyclobutyl-1-Phenylmethanamine (CAS No. 5244-84-8)

1-Cyclobutyl-1-phenylmethanamine, also known by its CAS number 5244-84-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique cyclobutyl and phenylmethanamine moieties, which contribute to its distinct chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research developments surrounding 1-cyclobutyl-1-phenylmethanamine.

Chemical Structure and Properties

1-Cyclobutyl-1-phenylmethanamine is a colorless liquid with a molecular formula of C₁₀H₁₅N. Its molecular weight is approximately 149.23 g/mol. The compound features a cyclobutane ring fused to a phenyl group, with an amine functional group attached to the methylene bridge connecting the two rings. This unique structure imparts specific physical and chemical properties to the molecule, such as solubility in organic solvents and reactivity in various chemical reactions.

The cyclobutane ring in 1-cyclobutyl-1-phenylmethanamine is highly strained due to the angle strain inherent in four-membered rings. This strain can influence the compound's reactivity and stability, making it an interesting subject for synthetic chemists. The phenyl group, on the other hand, provides aromatic character and can participate in π-stacking interactions, which are important in many biological processes.

Synthesis and Preparation

The synthesis of 1-cyclobutyl-1-phenylmethanamine can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of cyclobutanone with benzylamine in the presence of a reducing agent such as sodium borohydride (NaBH₄). This reductive amination process yields 1-cyclobutyl-1-phenylmethanamine with high purity and yield.

An alternative synthetic route involves the use of Grignard reagents. In this method, cyclobutylmagnesium bromide is reacted with benzaldehyde followed by reduction to form the desired amine. This approach is particularly useful for large-scale synthesis due to its scalability and cost-effectiveness.

Applications in Medicinal Chemistry

1-Cyclobutyl-1-phenylmethanamine has found applications in medicinal chemistry due to its potential as a lead compound for drug discovery. The cyclobutane ring and phenyl group provide structural diversity that can be exploited for optimizing pharmacological properties such as potency, selectivity, and bioavailability.

In recent studies, 1-cyclobutyl-1-phenylmethanamine has shown promise as a scaffold for developing novel analgesics and anti-inflammatory agents. Researchers have modified the amine group to introduce various substituents that enhance binding affinity to specific receptors involved in pain signaling pathways. For example, derivatives of 1-cyclobutyl-1-phenylmethanamine have been shown to exhibit selective activity against μ-opioid receptors, making them potential candidates for non-addictive pain management therapies.

Beyond pain management, 1-cyclobutyl-1-phenylmethanamine-based compounds have also been explored for their anti-inflammatory properties. Studies have demonstrated that these compounds can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases like rheumatoid arthritis.

Clinical Trials and Research Developments

The potential therapeutic applications of 1-cyclobutyl-1-phenylmethanamine-based compounds have led to several clinical trials aimed at evaluating their safety and efficacy. Early-phase clinical trials have shown promising results, with these compounds demonstrating good tolerability and pharmacokinetic profiles.

In a Phase I clinical trial conducted by a leading pharmaceutical company, a derivative of 1-cyclobutyl-1-phenylmethanamine was evaluated for its analgesic effects in patients with chronic pain. The results indicated that the compound provided significant pain relief without causing severe side effects commonly associated with traditional opioids.

Ongoing research continues to explore the full therapeutic potential of 1-cyclobutyl-1-phenylmethanamine-based compounds. Scientists are investigating their mechanisms of action at a molecular level to better understand how these compounds interact with target receptors and signaling pathways. This knowledge is crucial for optimizing drug design and improving therapeutic outcomes.

Safety Considerations strong> p > p >< strong > 1-Cyclobut yl - 0 - phen ylmet han amine strong > , like any other chemical compound , should be handled with care . Proper safety measures , including the use of personal protective equipment (PPE) , should be followed during synthesis , storage , and handling . The compound should be stored in a cool , dry place away from incompatible materials . Additionally , it is important to adhere to all relevant regulations and guidelines for chemical safety . p > p >< strong > Conclusion strong > p > p >< strong > 1-C yclobut yl - 0 - phen ylmet han amine (CAS No . 5244 - 84 - 8) strong > is a versatile compound with significant potential in medicinal chemistry . Its unique structure provides a foundation for developing novel therapeutics targeting pain management , inflammation , and other medical conditions . Ongoing research continues to uncover new applications and optimize its properties , making it an exciting area of study for chemists and pharmacologists alike . p > article > < / response >